Cas no 161730-09-2 (1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)-)

1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)- structure
161730-09-2 structure
Product name:1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)-
CAS No:161730-09-2
MF:C15H22O3
MW:250.333384990692
CID:200938
PubChem ID:11436638

1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)-
    • (+)-Heliannuol D
    • 1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, cis-(+)-
    • Heliannuol D
    • 1-Benzoxepin-2-methanol, 2,3,4,5-tetrahydro-7-hydroxy-α,α,5,8-tetramethyl-, (2R,5R)-
    • DTXSID701134726
    • (2R,5R)-2-(2-Hydroxypropan-2-yl)-5,8-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-7-ol
    • (2R,5R)-2,3,4,5-Tetrahydro-7-hydroxy-alpha,alpha,5,8-tetramethyl-1-benzoxepin-2-methanol
    • CHEBI:174299
    • 2-(2-hydroxypropan-2-yl)-5,8-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-7-ol
    • 161730-09-2
    • 5,10-Epoxy-1,3,5-bisabolatriene-2,11-diol
    • Inchi: 1S/C15H22O3/c1-9-5-6-14(15(3,4)17)18-13-7-10(2)12(16)8-11(9)13/h7-9,14,16-17H,5-6H2,1-4H3
    • InChI Key: BIIJJHXLFCDTIZ-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C)C(=CC=2C(C)CCC1C(C)(C)O)O

Computed Properties

  • Exact Mass: 250.15689456g/mol
  • Monoisotopic Mass: 250.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų
  • XLogP3: 3

1-Benzoxepin-2-methanol,2,3,4,5-tetrahydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)- Related Literature

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